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Compound of Interest

Compound Name: 1H-Indole-2-methanol

Cat. No.: B185676 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 1H-
Indole-2-methanol, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to ensure a safe laboratory environment by minimizing

exposure and mitigating risks.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 1H-Indole-2-methanol to
ensure the appropriate level of protection. The following table summarizes the recommended

personal protective equipment.
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.

Protects eyes and face from

splashes of the chemical,

which is classified as causing

serious eye damage (H318).[1]

[2][3][4][5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Gloves must be

inspected before use and

proper removal techniques

must be followed to avoid skin

contamination.

Prevents direct skin contact

with the chemical.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher level of

respiratory protection should

be used when handling the

solid powder, especially if

engineering controls like a

fume hood are not available or

are insufficient to control dust.

Prevents inhalation of dust

particles.[1][2]

Skin and Body Protection

A standard laboratory coat

should be worn. Ensure all

skin is covered by wearing

long pants and closed-toe

shoes.

Protects skin from accidental

contact with the chemical.

Operational and Disposal Plan
Handling Protocol:

Preparation: Before handling, ensure that a safety shower and an eyewash station are

readily accessible. All work with solid 1H-Indole-2-methanol should be conducted in a well-
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ventilated area, preferably within a certified chemical fume hood to minimize dust inhalation.

[2]

Weighing and Transfer: Use the smallest amount of the chemical necessary for the

experiment. When weighing and transferring the solid, take care to avoid the formation of

dust.[2]

Solution Preparation: If preparing a solution, slowly add the solid to the solvent to prevent

splashing.

Spill Procedures: In case of a small spill, and if it is safe to do so, absorb the spill with an

inert material (e.g., vermiculite, sand) and place it in a sealed, labeled container for

hazardous waste disposal.

Storage:

Store 1H-Indole-2-methanol in a cool, dry, and well-ventilated place in a tightly sealed

container.[2]

Disposal Plan:

All waste, including the chemical itself and any contaminated materials (e.g., gloves, weighing

paper), must be disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect solid 1H-Indole-2-methanol and any contaminated disposable

materials in a clearly labeled, sealed container designated for hazardous solid waste.

Liquid Waste: Solutions containing 1H-Indole-2-methanol should be collected in a labeled,

sealed container for hazardous liquid waste. Do not mix with incompatible waste streams.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1H-Indole-2-
methanol, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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